Methyl 3-methoxy-4-[(2-methoxybenzoyl)oxy]benzoate

• Molecular Formula: C17H16O6
• Molecular Weight: 316.3 g/mol
• IUPAC Name: methyl 3-methoxy-4-(2-methoxybenzoyl)oxybenzoate
• InChI: InChI=1S/C17H16O6/c1-20-13-7-5-4-6-12(13)17(19)23-14-9-8-11(16(18)22-3)10-15(14)21-2/h4-10H,1-3H3
• InChI Key: FQLRKSALXGXILN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)C(=O)OC)OC

Description

Methyl 3-methoxy-4-[(2-methoxybenzoyl)oxy]benzoate, commonly known as MMBO, is a synthetic compound that belongs to the class of benzophenone derivatives. MMBO is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

MMBO has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit excellent antioxidant, anti-inflammatory, and anti-cancer properties. MMBO has also been shown to possess potent antimicrobial activity against a wide range of bacteria and fungi. Moreover, MMBO has been found to be a useful tool for studying the structure and function of biological molecules, such as proteins and nucleic acids.

Mechanism of Action

The exact mechanism of action of MMBO is not fully understood. However, it is believed that MMBO exerts its biological effects by scavenging free radicals and inhibiting the activity of enzymes involved in inflammation and cancer progression. MMBO has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that MMBO can modulate various biochemical and physiological processes in living organisms. MMBO has been found to reduce oxidative stress, inflammation, and cell proliferation, which are implicated in the development of several diseases, including cancer, diabetes, and cardiovascular diseases. Moreover, MMBO has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

MMBO is a versatile compound that can be used in various lab experiments. It is stable and easy to handle, making it a popular choice for researchers. Moreover, MMBO is readily available and affordable, making it accessible to researchers with limited resources. However, MMBO has some limitations, such as its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MMBO. One area of interest is the development of MMBO-based drugs for the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases. Another area of research is the elucidation of the exact mechanism of action of MMBO, which can help in the design of more potent derivatives. Moreover, the use of MMBO as a tool for studying biological molecules can lead to a better understanding of their structure and function.

Synthesis Methods

The synthesis of MMBO involves the reaction of 3-hydroxybenzoic acid with 2-methoxybenzoyl chloride in the presence of an acid catalyst. The resulting product is then esterified with methanol and acid catalyst to obtain MMBO. The overall reaction can be represented as follows: